Cas no 1000574-77-5 (<br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide)
![<br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide structure](https://ossimg.kuujia.com/scimg/1001000/1000574-77-5x500.png)
1000574-77-5 structure
Product Name:<br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide
CAS No:1000574-77-5
MF:C14H22N4O2S
MW:310.415081501007
CID:3157569
PubChem ID:135949941
Update Time:2025-04-21
<br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide Chemical and Physical Properties
Names and Identifiers
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- <br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide
- MFCD09877830
- 1000574-77-5
- 4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1-dioxide
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- MDL： MFCD09877830
- Inchi： 1S/C14H22N4O2S/c1-11-6-7-12-13(10-11)21(19,20)16-14(18(12)4)15-8-5-9-17(2)3/h6-7,10H,5,8-9H2,1-4H3,(H,15,16)
- InChI Key： GKQXKEQHQVXMCO-UHFFFAOYSA-N
- SMILES： S1(C2C=C(C)C=CC=2N(C)/C(=N\CCCN(C)C)/N1)(=O)=O
Computed Properties
- Exact Mass: 310.14634713Da
- Monoisotopic Mass: 310.14634713Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 73.4Ų
<br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
1000574-77-5 (<br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide) Related Products
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